Cas no 1261740-72-0 (2-Methoxy-5-nitro-3-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Methoxy-5-nitro-3-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261740-72-0
• MF: C₁₃H₉F₃N₂O₃
• MW: 298.217373609543
• CID: 4983540
• Update Time: 2025-10-29

2-Methoxy-5-nitro-3-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-nitro-3-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H9F3N2O3/c1-21-12-10(6-8(7-17-12)18(19)20)9-4-2-3-5-11(9)13(14,15)16/h2-7H,1H3
• InChI Key： PPFHWWMVJBUYCX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C(=NC=C(C=1)[N+](=O)[O-])OC)(F)F

Computed Properties

• Exact Mass: 298.05652664 g/mol
• Monoisotopic Mass: 298.05652664 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 298.22
• XLogP3: 3.5
• Topological Polar Surface Area: 67.9

Additional information on 2-Methoxy-5-nitro-3-(2-(trifluoromethyl)phenyl)pyridine

Introduction to 2-Methoxy-5-Nitro-3-(2-(Trifluoromethyl)Phenyl)Pyridine (CAS No: 1261740-72-0)

2-Methoxy-5-nitro-3-(2-(trifluoromethyl)phenyl)pyridine is a highly specialized organic compound with the CAS registry number 1261740-72-0. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring substituted with a methoxy group at position 2, a nitro group at position 5, and a trifluoromethyl-substituted phenyl group at position 3. These substituents contribute to its distinctive electronic and steric properties, making it a subject of interest in both academic and industrial research.

The synthesis of 2-methoxy-5-nitro-3-(2-(trifluoromethyl)phenyl)pyridine involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex heterocyclic compounds. For instance, researchers have employed directed metallation strategies to install the trifluoromethylphenyl group onto the pyridine ring, followed by selective oxidation and nitration steps to introduce the methoxy and nitro functionalities. These methods not only enhance the yield but also ensure high purity, which is critical for downstream applications.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The pyridine scaffold is well-known for its ability to modulate biological activity through various interactions with target proteins. The presence of electron-withdrawing groups like nitro and trifluoromethyl enhances the molecule's ability to participate in hydrogen bonding and π–π interactions, which are crucial for binding to therapeutic targets. Recent studies have demonstrated that 2-methoxy-5-nitro-3-(2-(trifluoromethyl)phenyl)pyridine exhibits potent inhibitory activity against certain kinases, making it a valuable lead compound in oncology research.

In addition to its pharmacological applications, this compound has also garnered attention in materials science due to its electronic properties. The combination of electron-withdrawing groups on the pyridine ring imparts semiconducting characteristics, which can be exploited in organic electronics. Researchers have explored its use as an active layer material in field-effect transistors (FETs), where it has shown promising charge transport properties. Furthermore, its stability under thermal and photochemical conditions makes it a candidate for optoelectronic devices.

The structural versatility of 2-methoxy-5-nitro-3-(2-(trifluoromethyl)phenyl)pyridine allows for further functionalization to tailor its properties for specific applications. For example, substitution at different positions on the pyridine ring can modulate its solubility, reactivity, and bioavailability. Recent work has focused on incorporating additional functional groups to enhance its pharmacokinetic profile or improve its compatibility with advanced manufacturing techniques.

From an environmental standpoint, understanding the degradation pathways of cas no 1261740-72-0 is essential for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. However, further research is needed to evaluate its persistence in different environmental matrices and develop strategies for minimizing ecological risks.

In conclusion, 2-methoxy-5-nitro-3-(2-(trifluoromethyl)phenyl)pyridine (CAS No: 1261740-72-0) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic chemistry and materials science, positions it as a valuable tool for addressing complex challenges in drug discovery and technology development.